Cas no 79100-20-2 (2H-Imidazo[4,5-b]pyrazin-2-one,5,6-dichloro-1,3-dihydro-)

• Product Name: 2H-Imidazo[4,5-b]pyrazin-2-one,5,6-dichloro-1,3-dihydro-
• CAS No: 79100-20-2
• MF: C₅H₂Cl₂N₄O
• MW: 205.001577854156
• CID: 576846
• PubChem ID: 5383685
• Update Time: 2025-04-19

2H-Imidazo[4,5-b]pyrazin-2-one,5,6-dichloro-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazo[4,5-b]pyrazin-2-one,5,6-dichloro-1,3-dihydro-
• 5,6-dichloro-1,3-dihydroimidazo[4,5-b]pyrazin-2-one
• 5,6-dichloro-1H-imidazo< 4,5-b> pyrazin-2-ol
• AC1NTLTU
• NSC182398
• NSC-182398
• 79100-20-2
• DTXSID90419420
• 5,6-Dichloro-1,3-dihydro-2H-imidazo[4,5-b]pyrazin-2-one
• MFCD31698078
• G64596

• Inchi： 1S/C5H2Cl2N4O/c6-1-2(7)9-4-3(8-1)10-5(12)11-4/h(H2,8,9,10,11,12)
• InChI Key： OGHGBJRDHHOUQK-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C2C(=N1)NC(N2)=O)Cl

Computed Properties

• Exact Mass: 203.96076
• Monoisotopic Mass: 203.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9A^2
• XLogP3: 1

Experimental Properties

• Density: 1.745
• Boiling Point: 204.8°C at 760 mmHg
• Flash Point: 77.6°C
• Refractive Index: 1.634
• PSA: 66.91
• LogP: 0.95300